Cas no 116857-93-3 (1H-Tetrazole-1-propanamide)

• Product Name: 1H-Tetrazole-1-propanamide
• CAS No: 116857-93-3
• MF: C₄H₇N₅O
• MW: 141.131279230118
• CID: 3652422
• PubChem ID: 5324832
• Update Time: 2025-04-22

1H-Tetrazole-1-propanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-propanamide
• 3-(tetrazol-1-yl)propanamide
• SCHEMBL1178979
• DTXSID201311359
• 3-(1H-tetraazol-1-yl)propanamide
• AKOS006364181
• 116857-93-3
• InChI=1/C4H7N5O/c5-4(10)1-2-9-3-6-7-8-9/h3H,1-2H2,(H2,5,10

• Inchi： 1S/C4H7N5O/c5-4(10)1-2-9-3-6-7-8-9/h3H,1-2H2,(H2,5,10)
• InChI Key： BZZYHWFCFYBQGP-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=NN=N1)N

Computed Properties

• Exact Mass: 141.06505986Da
• Monoisotopic Mass: 141.06505986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 86.7Ų